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Compound of Interest

Compound Name: 2-Bromopentane

Cat. No.: B163819

2-Bromopentane, also known as 2-pentyl bromide, is a colorless to pale yellow liquid with a
characteristic strong odor.[1][2][3] It is an alkyl halide widely used as a chemical intermediate
and alkylating agent in organic synthesis and pharmaceutical manufacturing.[3] Due to a chiral
center at the second carbon, 2-Bromopentane exists as two stereoisomers: (R)-2-
bromopentane and (S)-2-bromopentane.[4][5] These enantiomers share identical physical
properties but differ in their interaction with plane-polarized light.[4] The compound is highly
flammable and insoluble in water but soluble in many organic solvents.[2][3][6]

Quantitative Data Summary

The key physicochemical properties of 2-Bromopentane are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)
Molecular Formula CsH11Br [11121171
Molecular Weight 151.04 g/mol (1103171
Appearance Colorless to yellow liquid [1112][3]
Odor Strong, characteristic [11121[3]
Density 1.208 - 1.223 g/mL at 20-25 °C  [1][21[3][7][8][C]
Boiling Point 116-118.3 °C at 760 mmHg [21[31[71[8]1[10]
Melting Point -95.5 t0 -96 °C [2][8][10][11][12][13]
Flash Point 20 - 20.6 °C (69 °F) [21[31[8][9][10]
Refractive Index (n2°/D) 1.441 [2][7110]
Solubility in Water Insoluble / Practically insoluble  [1][2][6][10][11]
Soluble in organic solvents
Solubility in Solvents such as chloroform, diethyl [2][6]
ether, and hexane.[2][6]
Vapor Pressure 20 - 21.3 mmHg at 25 °C [1]18][10]

CAS Number

107-81-3

(1102131071

Experimental Protocols

This section provides detailed methodologies for the synthesis of 2-Bromopentane and the

determination of its key physicochemical properties.

Synthesis of (S)-2-Bromopentane from (R)-2-Pentanol

This protocol describes a common method for synthesizing enantiomerically pure (S)-2-

bromopentane via a stereospecific Sn2 reaction from (R)-2-pentanol, which results in an

inversion of stereochemistry.[14][15]

Materials:
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(R)-2-Pentanol

Phosphorus tribromide (PBrs)

Anhydrous diethyl ether

Crushed ice

Saturated sodium bicarbonate (NaHCOs3) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOa)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve (R)-2-pentanol (1.0 equivalent) in anhydrous diethyl ether. Cool the flask to 0
°C in anice bath.[15]

Addition of PBrs: Slowly add phosphorus tribromide (0.33-0.40 equivalents) dropwise from
the dropping funnel to the stirred solution. Maintain the reaction temperature below 10 °C.
[14][15]

Reaction: After the addition is complete, allow the mixture to stir at O °C for one hour. Then,
let it warm to room temperature and continue stirring for an additional 12-24 hours.[14][15]

Work-up: Carefully pour the reaction mixture over crushed ice and transfer it to a separatory
funnel.[14][15]

Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with
cold water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and
finally with brine.[14]

Drying: Dry the organic layer over anhydrous magnesium sulfate.[14]

Purification: Filter to remove the drying agent and remove the solvent by rotary evaporation.
The crude (S)-2-bromopentane can be purified by fractional distillation to yield the final
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product.[14][15]

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for determining the boiling point of a small liquid sample.[16]

Materials:

Ligquid sample (e.g., 2-Bromopentane)

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block on a hot plate)[17]

Rubber band or thread

Procedure:

Sample Preparation: Fill a small test tube to about half-full with the liquid sample. Place a
capillary tube, with its sealed end pointing upwards, into the test tube.[17]

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread. The
bottom of the test tube should be level with the thermometer bulb.[18]

e Heating: Immerse the assembly in a Thiele tube or heating block. The sample should be
near the middle of the heating medium.[17]

o Observation: Heat the apparatus gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube. Continue heating until a vigorous and
continuous stream of bubbles is observed.[17][18]

e Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is the boiling point of the sample. Record this temperature.[17][18]
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Determination of Density

The density of a liquid can be determined by measuring its mass and volume.[19][20][21]
Materials:

e Liquid sample (2-Bromopentane)

e Graduated cylinder or pycnometer (for higher accuracy)

 Digital balance

Procedure:

Mass of Empty Container: Weigh a clean, dry graduated cylinder (or pycnometer) on a digital
balance and record its mass (m1).[20][21]

e Volume of Liquid: Carefully add a specific volume of the liquid sample (e.g., 10 mL) into the
graduated cylinder. Record the volume (V).[19][20]

e Mass of Container and Liquid: Weigh the graduated cylinder containing the liquid and record
the combined mass (m2).[20][21]

» Calculation:
o Calculate the mass of the liquid: m_liquid = mz - m1.[19]

o Calculate the density (p) using the formula: p = m_liquid / V.[22]

Determination of Refractive Index

The refractive index is a measure of how light bends as it passes through a substance and is
determined using a refractometer.[23][24]

Materials:
 Liquid sample (2-Bromopentane)

e Abbe refractometer
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e Dropper

e Soft tissue paper

» Calibration standard (e.g., distilled water)
Procedure:

» Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,
such as distilled water.

o Sample Application: Open the prism of the refractometer. Using a clean dropper, place 2-3
drops of the liquid sample onto the surface of the lower prism.[24]

o Measurement: Close the prism assembly securely. Look through the eyepiece and adjust the
light source and mirror to achieve optimal illumination.[24]

e Focusing: Turn the adjustment knob until the boundary line between the light and dark
regions comes into sharp focus. If a colored band is visible, adjust the chromaticity screw
until a sharp, black-and-white borderline is obtained.[24]

o Reading: Adjust the knob to center the boundary line exactly on the crosshairs of the
eyepiece.[24]

e Record Value: Read the refractive index value directly from the instrument's scale. Record
the temperature at which the measurement was taken, as refractive index is temperature-
dependent.[23]

Logical Workflow Visualization

The following diagram illustrates the synthetic pathway for producing (S)-2-Bromopentane
from (R)-2-Pentanol, including the key steps of reaction, work-up, and purification.
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Start: (R)-2-Pentanol
+ Anhydrous Diethyl Ether

Coolto 0 °C
in Ice Bath

Reagent Addition

Slow Addition of
Phosphorus Tribromide (PBr3)

Sn2 Reaction
(Inversion of Stereochemistry)

Reaction Stirring:
lhratO°C,
then 12-24 hrs at RT

Work-up:
Pour onto Crushed Ice

Extraction & Washing:
1. Separate Organic Layer
2. Wash with H20
3. Wash with NaHCO3
4. Wash with Brine

Dehydration

Drying:
Add Anhydrous MgSO4

Isolation

A\

Purification:
1. Filter drying agent

2. Rotary Evaporation
3. Fractional Distillation

Final Product

End Product:
(S)-2-Bromopentane

Click to download full resolution via product page

Caption: Workflow for the synthesis of (S)-2-bromopentane from (R)-2-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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